Cas no 74568-07-3 (Calix4arene)

Crown-4-ene is a chemical substance with the molecular formula c28h24o4.
Calix4arene structure
Calix4arene structure
Calix4arene
74568-07-3
C28H24O4
424.4878
MFCD00233673
59608
87566456

Calix4arene Properties

Names and Identifiers

    • Calix[4]arene
    • Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
    • Tetrahydroxycalix[4]arene
    • 25,26,27,28-Tetrahydroxycalix[4]arene
    • Calix[4]arene-25,26,27,28-tetrol
    • Calix[4]arenetetrol
    • Tetrahydroxycalix[4]arene (contains ca. 8% Chloroform)
    • Calix(4)arene
    • YPNHVQZZPXPQOS-UHFFFAOYSA-N
    • Calix[4]arene, 98%
    • C28H24O4
    • Oprea1_618032
    • BCP20512
    • BBL103831
    • STL557641
    • SBB059363
    • ST023761
    • 25,26,27,28-Tetrahydrox
    • pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
    • 248590-47-8
    • F20552
    • EN300-6743592
    • AKOS003615622
    • DTXSID20340197
    • J-700384
    • W-203703
    • AMY2473
    • 74568-07-3
    • 1,3,5,7(1,3)-Tetrabenzenacyclooctaphane-12,32,52,72-tetraol
    • SY048261
    • F1170-0226
    • FT-0623424
    • Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, stereoisomer
    • pentacyclo[19.3.1.1^{3,7}.1^{9,13}.1^{15,19}]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
    • CALIX(4)ARENE95
    • Calix[4]arene-25,26,27,28-tetrol, 95%
    • Calix[4]arene, (contains ca. 8 Percent Chloroform)
    • 123123-29-5
    • CS-0197405
    • 25,26,27,28-Tetrahydroxycalix[4]aren
    • Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaen
    • LS-15229
    • pentacyclo[19.3.1.1?,?.1?,??.1??,??]octacosa-1(25),3(28),4,6,9,11,13(27),15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
    • Calix[4]arene (contains ca. 8% Chloroform)
    • NS00037631
    • MFCD00233673
    • Calix[4]arene-25,26,27,28-tetrol, purum, >=97.0% (HPLC)
    • cone-1,3,5,7(1,3)-Tetrabenzenacyclooctaphane-12,32,52,72-tetraol
    • SCHEMBL1471552
    • PENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9,11,13(27),15(26),16,18,21,23-DODECAENE-25,26,27,28-TETROL
    • PENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-DODECAENE-25,26,27,28-TETROL
    • 25,26,27,28-Tetrahydroxycalix(4)arene
    • pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
    • +Expand
    • MFCD00233673
    • YPNHVQZZPXPQOS-UHFFFAOYSA-N
    • 1S/C28H24O4/c29-25-17-5-1-6-18(25)14-20-8-3-10-22(27(20)31)16-24-12-4-11-23(28(24)32)15-21-9-2-7-19(13-17)26(21)30/h1-12,29-32H,13-16H2
    • O([H])C1C2=C([H])C([H])=C([H])C=1C([H])([H])C1C([H])=C([H])C([H])=C(C=1O[H])C([H])([H])C1C([H])=C([H])C([H])=C(C=1O[H])C([H])([H])C1=C([H])C([H])=C([H])C(=C1O[H])C2([H])[H]

Computed Properties

  • 424.167459g/mol
  • 0
  • 6.3
  • 4
  • 4
  • 0
  • 424.167459g/mol
  • 424.167459g/mol
  • 80.9Ų
  • 32
  • 466
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • 5.18560
  • 80.92000
  • 1.6400 (estimate)
  • 500.52°C (rough estimate)
  • 315-318 ºC
  • 0.0±1.8 mmHg at 25°C
  • 264.9±24.7 °C
  • Soluble in chloroform.
  • White powder.
  • Not determined.
  • 1.1077 (rough estimate)

Calix4arene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003P5D-100mg
Calix[4]arene
74568-07-3 >98.0%(HPLC)
100mg
$15.00
A2B Chem LLC
AB71761-250mg
Calix[4]arene
74568-07-3 95%
250mg
$7.00 2024-04-19
Aaron
AR003PDP-250mg
Calix[4]arene
74568-07-3 98%
250mg
$8.00
abcr
AB132211-1 g
Calix[4]arene, 98%; .
74568-07-3 98%
1 g
€118.20 2023-07-20
Ambeed
A306389-250mg
1,3,5,7(1,3)-Tetrabenzenacyclooctaphane-12,32,52,72-tetraol
74568-07-3 98%
250mg
$9.0 2024-07-18
ChemScence
CS-0197405-100mg
Calix(4)arene
74568-07-3 99.60%
100mg
$76.0 2022-04-26
Enamine
EN300-6743592-0.05g
pentacyclo[19.3.1.1^{3,7}.1^{9,13}.1^{15,19}]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
74568-07-3 95%
0.05g
$19.0 2023-07-10
eNovation Chemicals LLC
Y1197234-5g
Calix[4]arene
74568-07-3 97%
5g
$370 2022-09-03
TRC
C148750-500mg
Calix[4]arene
74568-07-3
500mg
$ 69.00 2023-04-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B21320-1g
Calix[4]arene, 98%
74568-07-3 98%
1g
¥1226.00 2023-03-06

Calix4arene Suppliers

Hubei XinHongli Chemical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:74568-07-3)
ZHU YU WEI
15172537016
1018283355@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:74568-07-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:74568-07-3)
TANG SI LEI
15026964105
2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:74568-07-3)Calix4arene
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